Cas no 179898-86-3 (Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-
• CAS No: 179898-86-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1370690
• Update Time: 2024-08-16

Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-

• Inchi： 1S/C11H14N2O2/c1-11(2)6-8-3-4-9(13(14)15)5-10(8)12-7-11/h3-5,12H,6-7H2,1-2H3
• InChI Key： ATHOUIIZDUZMNO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC([N+]([O-])=O)=C2)CC(C)(C)C1

Computed Properties

• Exact Mass: 206.10562

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 324.7±31.0 °C(Predicted)
• PSA: 55.17
• pka: 3.52±0.40(Predicted)